6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl propanoate

• CAS No.: 189878-55-5
• Molecular Formula: C10H12F2INO2
• Molecular Weight: 343.11 g/mol
• IUPAC Name: (6-cyano-4,4-difluoro-2-iodohex-2-enyl) propanoate
• InChI: InChI=1S/C10H12F2INO2/c1-2-9(15)16-7-8(13)6-10(11,12)4-3-5-14/h6H,2-4,7H2,1H3
• InChI Key: ZUDBJFWFYGVDNO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCC(=CC(CCC#N)(F)F)I

Description

6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl propanoate is a chemical compound with a complex structure that includes cyano, difluoro, and iodo functional groups.

Preparation Methods

Common synthetic routes may involve the use of reagents such as iodine, fluorine sources, and cyano precursors under specific reaction conditions . Industrial production methods may vary, but they generally aim to optimize yield and purity through controlled reaction environments and purification techniques .

Chemical Reactions Analysis

6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl propanoate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles.

Scientific Research Applications

6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl propanoate has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl propanoate involves its interaction with specific molecular targets and pathways. The cyano, difluoro, and iodo groups contribute to its reactivity and ability to form stable complexes with other molecules. These interactions can influence various biochemical and physiological processes .

Comparison with Similar Compounds

6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl propanoate can be compared with similar compounds such as:

• 6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl acetate
• 6-Cyano-4,4-difluoro-2-iodohex-2-en-1-yl butanoate These compounds share similar structural features but differ in their ester groups, which can influence their chemical properties and applications .